N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-18(12-13-5-3-2-4-6-13)17(19)14-7-8-15-16(11-14)21-10-9-20-15/h2-8,11H,9-10,12H2,1H3
• InChI Key: LBYHOTOASGUSHO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BMDP, is a novel psychoactive substance that has recently gained popularity in the research community. It belongs to the class of phenethylamines and is structurally similar to the well-known drug MDMA. BMDP has been shown to have potential therapeutic effects in the treatment of various mental health disorders, including depression, anxiety, and PTSD.

Mechanism of Action

The exact mechanism of action of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but it is believed to act primarily through the modulation of serotonin, dopamine, and norepinephrine neurotransmission. N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to increase the release of these neurotransmitters in the brain, leading to increased mood and decreased anxiety. It has also been shown to have affinity for the serotonin transporter, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase locomotor activity, decrease anxiety, and improve memory retention. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its relatively low toxicity compared to other psychoactive substances. It has also been shown to be relatively easy to synthesize and purify, making it a useful tool for studying the neural mechanisms underlying mental health disorders. However, one limitation of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its limited availability, which may make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is its potential as a treatment for PTSD, which has been suggested by preliminary studies. Another area of interest is its potential as a cognitive enhancer, which could have applications in the treatment of cognitive disorders such as Alzheimer's disease. Finally, further research is needed to fully understand the mechanism of action of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide and its potential as a tool for studying the neural mechanisms underlying addiction and reward.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 3,4-methylenedioxyphenyl-2-nitropropene with benzylamine and methylamine in the presence of a reducing agent. The final product is obtained through a series of purification steps, including recrystallization and chromatography. The purity of the synthesized N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be determined using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied extensively for its potential therapeutic effects in the treatment of mental health disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and preliminary studies suggest that it may be effective in treating PTSD. N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been studied for its potential as a cognitive enhancer and as a tool for studying the neural mechanisms underlying addiction and reward.